BENGHE Foundational & Exploratory

Check Availability & Pricing

Hexachloroethane: A Comprehensive Technical
Guide to its Sublimation Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the sublimation temperature and pressure
of hexachloroethane. The following sections detail the physicochemical properties related to
its sublimation, comprehensive experimental protocols for measurement, and visual
representations of its phase behavior and relevant experimental setups.

Quantitative Data on Hexachloroethane Sublimation

Hexachloroethane is a colorless, crystalline solid with a distinct camphor-like odor that
undergoes sublimation under standard atmospheric conditions.[1][2] The transition from a solid
to a gaseous state without passing through a liquid phase is a key characteristic of this
compound. A summary of the critical quantitative data related to its sublimation and phase
transitions is presented in Table 1.
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Property Value Source
Sublimation Point 184.7 °C [2]
~185 °C [1]

183-185 °C (decomposes)

186 °C
Triple Point 186.8 °C [2][3]
Vapor Pressure 0.2 mmHg at 20 °C [1]

0.4 mmHg at 20 °C

0.5 mm Hg at 20 °C

0.8 mmHg at 30 °C

95+06mmHgat72.0+1.0
°C

Heat of Sublimation 12.2 kcal/mol [2]

14.1 + 0.2 kcal/mol (triclinic

form)

12.2 + 0.2 kcal/mol (cubic

form)

A notable study by Ivin and Dainton (1947) provided detailed measurements of the vapor
pressure of solid hexachloroethane over a range of temperatures. They identified a transition
between the triclinic and cubic crystalline forms at 72 °C. The vapor pressure for each form can
be described by the following equations:

e Triclinic form (< 72 °C): logio P(mm Hg) = -3077/T + 9.890

e Cubic form (> 72 °C): logio P(mm Hg) = -2668/T + 8.717

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Hexachloroethane
https://pubs.rsc.org/en/content/articlelanding/1947/tf/tf9474300032
https://pubchem.ncbi.nlm.nih.gov/compound/Hexachloroethane
https://wtt-pro.nist.gov/error_500.html
https://pubs.rsc.org/en/content/articlelanding/1947/tf/tf9474300032
https://pubchem.ncbi.nlm.nih.gov/compound/Hexachloroethane
https://www.benchchem.com/product/b051795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Sublimation and Vapor
Pressure Measurement

The determination of the sublimation temperature and vapor pressure of a solid like
hexachloroethane can be performed using several established methods. The static method is
a common and accurate technique for measuring the vapor pressure of solids and liquids.

Static Method for Vapor Pressure Determination

This method involves placing the solid sample in a closed, evacuated system and measuring
the pressure of the vapor in thermodynamic equilibrium with the solid at a specific temperature.

Apparatus:

o A sample container (isoteniscope) connected to a vacuum pump and a pressure measuring
device (manometer or pressure transducer).

¢ A constant temperature bath with a transparent window for observation.
e Avacuum pump capable of reducing the pressure to a negligible level.
o Atemperature-controlled heating and stirring system for the bath.

Procedure:

Sample Preparation: A small amount of purified hexachloroethane is placed in the sample

container.

e Degassing: The system is evacuated to remove air and other volatile impurities. The sample
may be gently heated during evacuation to facilitate the removal of adsorbed gases.

o Temperature Equilibration: The sample container is immersed in the constant temperature
bath, which is set to the desired temperature. The system is allowed to reach thermal
equilibrium.

o Vapor Pressure Measurement: Once the temperature has stabilized, the system is isolated
from the vacuum pump. The pressure inside the system, which is the vapor pressure of the
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hexachloroethane at that temperature, is recorded.

o Data Collection: The procedure is repeated at various temperatures to obtain a set of vapor

pressure data as a function of temperature.

Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated using
the DOT language.

Experimental Setup for Static Vapor Pressure Measurement
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An experimental setup for the static vapor pressure method.
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Phase Diagram of Hexachloroethane
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A simplified phase diagram for hexachloroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b051795?utm_src=pdf-body-img
https://www.benchchem.com/product/b051795?utm_src=pdf-body
https://www.benchchem.com/product/b051795?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/1947/tf/tf9474300032
https://pubs.rsc.org/en/content/articlelanding/1947/tf/tf9474300032
https://pubchem.ncbi.nlm.nih.gov/compound/Hexachloroethane
https://wtt-pro.nist.gov/error_500.html
https://www.benchchem.com/product/b051795#hexachloroethane-sublimation-temperature-and-pressure
https://www.benchchem.com/product/b051795#hexachloroethane-sublimation-temperature-and-pressure
https://www.benchchem.com/product/b051795#hexachloroethane-sublimation-temperature-and-pressure
https://www.benchchem.com/product/b051795#hexachloroethane-sublimation-temperature-and-pressure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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